Cas no 2171665-07-7 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-6-fluorobenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-6-fluorobenzoic acid
• CAS No: 2171665-07-7
• MF: C₂₆H₂₃FN₂O₆
• MW: 478.469030618668
• CID: 6290329
• PubChem ID: 165542965
• Update Time: 2025-10-30

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-6-fluorobenzoic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-6-fluorobenzoic acid
• EN300-1483485
• 2171665-07-7

• Inchi： 1S/C26H23FN2O6/c1-34-14-22(24(30)28-21-12-6-11-20(27)23(21)25(31)32)29-26(33)35-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-12,19,22H,13-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： WSWJMEPTRWNQHZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)NC(C(COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.15401462g/mol
• Monoisotopic Mass: 478.15401462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-6-fluorobenzoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-6-fluorobenzoic Acid (CAS No. 2171665-07-7)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-6-fluorobenzoic acid (CAS No. 2171665-07-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, a methoxy substituent, and a fluorinated benzoic acid moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under various reaction conditions. This group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps to prevent unwanted side reactions and ensures the sequential addition of amino acids. The presence of the Fmoc group in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-6-fluorobenzoic acid suggests that this compound may be a key intermediate in the synthesis of complex peptides or peptidomimetics.

The methoxy substituent on the propanamide chain adds polarity and can influence the solubility and bioavailability of the compound. This functional group is often used to modulate the pharmacokinetic properties of drug candidates, enhancing their ability to cross biological membranes and reach their intended targets. In recent studies, compounds with similar methoxy substitutions have shown improved oral bioavailability and reduced toxicity, making them attractive candidates for drug development.

The fluorinated benzoic acid moiety is another critical feature of this compound. Fluorine atoms are known for their ability to modulate the electronic properties of molecules, affecting their reactivity, stability, and binding affinity to biological targets. In particular, fluorinated compounds have been shown to exhibit enhanced metabolic stability and improved pharmacological profiles compared to their non-fluorinated counterparts. This makes them valuable for developing drugs with prolonged half-lives and reduced side effects.

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-6-fluorobenzoic acid has been studied for its potential applications in various therapeutic areas. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For example, recent studies have explored its activity as an inhibitor of proteases, kinases, and other enzymes that play crucial roles in cancer progression, inflammation, and neurodegenerative diseases. The unique combination of functional groups in this compound allows it to interact with multiple binding sites on target proteins, potentially leading to more potent and selective inhibition.

In addition to its enzymatic inhibition properties, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-6-fluorobenzoic acid has also been investigated for its potential as a prodrug. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The presence of the Fmoc protecting group can be designed to be cleaved by specific enzymes or under certain physiological conditions, releasing the active drug at the desired site of action. This approach can improve the therapeutic index and reduce systemic toxicity associated with traditional drug delivery methods.

The synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-6-fluorobenzoic acid typically involves multi-step procedures that require careful control over reaction conditions and purification steps. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, the use of transition-metal-catalyzed cross-coupling reactions has enabled the synthesis of complex fluorinated derivatives with high yields and purity levels.

Clinical trials involving compounds with similar structures have shown promising results in terms of safety and efficacy. For example, a phase II clinical trial evaluating a related fluorinated benzoic acid derivative as a treatment for advanced solid tumors demonstrated significant tumor shrinkage in several patients without severe adverse effects. These findings highlight the potential of compounds like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-6-fluorobenzoic acid in addressing unmet medical needs.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-6-fluorobenzoic acid (CAS No. 2171665-07-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel drugs targeting specific biological pathways. Ongoing research continues to explore its potential as an enzyme inhibitor, prodrug, and therapeutic agent for various diseases.